Solvent Blue 63
CAS No.: 6408-50-0
VCID: VC0009082
Molecular Formula: C22H18N2O2
Molecular Weight: 342.4 g/mol
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Description | Solvent Blue 63 is a blue anthraquinone dye . It is used in coloring applications for printing inks, plastics, rubber, gasoline, oil, lubricants, wax, and candles . The dye is synthesized through the reaction of 1-Bromo-4-(methylamino)anthracene-9,10-dione and m-Toluidine . Regarding its properties, Solvent Blue 63 appears as a blue substance that turns red light purple in concentrated sulfuric acid, and red yellow upon dilution . It has good light fastness and is heat-resistant up to 118°C . It is insoluble in water, sodium carbonate (5%), and hydrochloric acid (5%) . Safety precautions include avoiding breathing its dust, fumes, gas, mist, vapors, or spray, as it may cause an allergic skin reaction . It can also cause long-lasting harmful effects to aquatic life, so release into the environment should be avoided . Other similar solvent dyes include Solvent Blue GN, Ceres Blue GN, and Transparent Blue GN . These dyes share similar applications in coloring various media and may have similar chemical properties based on their use as solvents . |
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CAS No. | 6408-50-0 |
Product Name | Solvent Blue 63 |
Molecular Formula | C22H18N2O2 |
Molecular Weight | 342.4 g/mol |
IUPAC Name | 1-(methylamino)-4-(3-methylanilino)anthracene-9,10-dione |
Standard InChI | InChI=1S/C22H18N2O2/c1-13-6-5-7-14(12-13)24-18-11-10-17(23-2)19-20(18)22(26)16-9-4-3-8-15(16)21(19)25/h3-12,23-24H,1-2H3 |
Standard InChIKey | GBAJQXFGDKEDBM-UHFFFAOYSA-N |
SMILES | CC1=CC(=CC=C1)NC2=C3C(=C(C=C2)NC)C(=O)C4=CC=CC=C4C3=O |
Canonical SMILES | CC1=CC(=CC=C1)NC2=C3C(=C(C=C2)NC)C(=O)C4=CC=CC=C4C3=O |
Synonyms | 1-(methylamino)-4-[(3-methylphenyl)amino]anthraquinone;C.I.SOLVENTBLUE63;1-(methylamino)-4-[(3-methylphenyl)amino]-10-anthracenedione;olvent blue 63;1-(Methylamino)-4-[(3-methylphenyl)amino]-9,10-anthracenedione;Solvent blue 63 (C.I. 61520);9,10-Anth |
PubChem Compound | 80834 |
Last Modified | Jul 17 2023 |
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